(E)-ethyl 2-(4-chloro-5-((2-isonicotinoylhydrazono)methyl)-2-oxothiazol-3(2H)-yl)acetate

• IUPAC Name: ethyl 2-[4-chloro-2-oxo-5-[(E)-(pyridine-4-carbonylhydrazinylidene)methyl]-1,3-thiazol-3-yl]acetate
• InChI: InChI=1S/C14H13ClN4O4S/c1-2-23-11(20)8-19-12(15)10(24-14(19)22)7-17-18-13(21)9-3-5-16-6-4-9/h3-7H,2,8H2,1H3,(H,18,21)/b17-7+
• InChI Key: WJBPKWYDISCFJU-REZTVBANSA-N
• Canonical SMILES: CCOC(=O)CN1C(=C(SC1=O)C=NNC(=O)C2=CC=NC=C2)Cl
• Isomeric SMILES: CCOC(=O)CN1C(=C(SC1=O)/C=N/NC(=O)C2=CC=NC=C2)Cl
• Molecular Formula: C14H13ClN4O4S
• Molecular Weight: 368.8 g/mol

Description

(E)-ethyl 2-(4-chloro-5-((2-isonicotinoylhydrazono)methyl)-2-oxothiazol-3(2H)-yl)acetate is a useful research compound. Its molecular formula is C14H13ClN4O4S and its molecular weight is 368.79. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Reactivity

The chemical structure of (E)-ethyl 2-(4-chloro-5-((2-isonicotinoylhydrazono)methyl)-2-oxothiazol-3(2H)-yl)acetate belongs to a class of compounds that exhibit a broad range of reactivity and applications in synthetic organic chemistry. Such compounds have been synthesized through various routes, showing versatility in their reactions with electrophilic and nucleophilic agents. A notable example is the synthesis of ethyl (5-cyanomethyl-1,3,4-oxadiazol-2-yl)acetate, which could be prepared by condensing cyanoacetohydrazide with diethyl monoimidic malonate. This reactivity opens avenues for further modifications and applications in the development of novel organic compounds (Elnagdi et al., 1988).

Chemical Transformations and Derivative Synthesis

Ethyl [4-oxo-3-(2-oxo-2-arylethyl)thiazolidin-2-ylidene]acetates and their reactions with substituted benzaldehydes have been explored, leading to the synthesis of 5-arylmethylidene derivatives. Such transformations are crucial for developing compounds with potential biological activities, highlighting the significance of this compound as a precursor in medicinal chemistry research (Tverdokhlebov et al., 2005).

Novel Compound Synthesis

The synthesis of (Z)-ethyl 2-[((Z)-2-(E)-arylidenehydrazono)-4-oxo-thiazolidine-5-ylidene]acetates through reactions involving thiosemicarbazones and 2-arylidenemalononitriles showcases the potential of these compounds in creating novel thiazolidine derivatives. Such studies not only expand the chemical space of thiazolidines but also provide insights into the structural requirements for specific reactivities and biological activities (Aly et al., 2014).

Green Chemistry Applications

The development of eco-friendly synthesis methods for functionalized (E)-ethyl2-(2-((E)-2-(1-(4-methyl-2-(phenylamino)thiazol-5yl)ethylidene)hydrazinyl)14-oxothiazol-5(4H)-ylidene)acetates via a one-pot, five-component approach using polyethylene glycol highlights the importance of green chemistry principles in research. This method not only provides a sustainable pathway to synthesize complex molecules but also underscores the versatility of this compound derivatives in modern synthetic chemistry (Sujatha & Vedula, 2019).

Mechanism of Action

This compound is a complex organic molecule, possibly a derivative of imidazole . Imidazole derivatives are known to have a broad range of chemical and biological properties, and they are key components in a variety of functional molecules used in everyday applications . They have been reported to show different biological activities such as antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal and ulcerogenic activities .